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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of 1-
bromopropane (also known as n-propyl bromide) in various organic solvents. Understanding

the solubility of this versatile solvent is crucial for its application in organic synthesis,

purification processes, and formulation development. This document compiles available

solubility data, details experimental methodologies for solubility determination, and illustrates

the key principles governing its behavior in solution.

Introduction to 1-Bromopropane
1-Bromopropane (C₃H₇Br) is a colorless liquid with a characteristic sweet odor. It has gained

prominence as a solvent in a range of industrial applications, including as a cleaning agent for

metals and electronics, a solvent for adhesives, and a chemical intermediate.[1] Its moderate

polarity and ability to dissolve a wide array of organic compounds make its solubility profile a

critical parameter for process optimization and chemical compatibility assessment.[2]

Quantitative and Qualitative Solubility Data
1-Bromopropane exhibits a broad range of solubility in organic solvents, largely governed by

the principle of "like dissolves like." It is readily miscible with many common polar and non-
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polar organic solvents. While extensive quantitative data is not always available, the following

tables summarize the known solubility characteristics of 1-bromopropane.

Table 1: Solubility of 1-Bromopropane in Common Organic Solvents

Solvent
Chemical
Formula

Polarity
Solubility at
20-25°C

Citation(s)

Ethanol C₂H₅OH Polar Protic Miscible [1][3]

Diethyl Ether (C₂H₅)₂O Polar Aprotic Miscible [1]

Acetone CH₃COCH₃ Polar Aprotic Soluble [3]

Benzene C₆H₆ Non-polar Soluble [3]

Chloroform CHCl₃ Polar Aprotic Soluble [2]

Carbon

Tetrachloride
CCl₄ Non-polar Soluble [3]

Note: "Miscible" indicates that the two liquids form a homogeneous solution in all proportions.

"Soluble" indicates a significant degree of dissolution, though precise quantitative limits are not

consistently reported in the literature.

Table 2: Aqueous Solubility of 1-Bromopropane

Temperature Solubility Citation(s)

20°C 2.5 g/L (2,450 mg/L) [1][3]

25°C ~0.9 g/L [2]

The low solubility of 1-bromopropane in water highlights its utility in non-aqueous chemical

processes.[2]

Factors Influencing Solubility
The solubility of 1-bromopropane is determined by the balance of intermolecular forces

between the solute (1-bromopropane) and the solvent molecules. The following diagram
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illustrates the key factors that govern these interactions.

Experimental Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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